Cas no 868965-30-4 (2-(3-fluorobenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(3-fluorobenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 868965-30-4
• MF: C₁₇H₁₇FN₂O₂S
• MW: 332.392486333847
• CID: 5821189
• PubChem ID: 7190233
• Update Time: 2025-06-09

2-(3-fluorobenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[(3-fluorobenzoyl)amino]-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-(3-fluorobenzamido)-N-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• SR-01000909242
• 2-(3-fluorobenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• ZINC04326417
• AKOS024612424
• CCG-285579
• 868965-30-4
• SR-01000909242-1
• F1828-0013

• Inchi： 1S/C17H17FN2O2S/c1-19-16(22)14-12-7-2-3-8-13(12)23-17(14)20-15(21)10-5-4-6-11(18)9-10/h4-6,9H,2-3,7-8H2,1H3,(H,19,22)(H,20,21)
• InChI Key： IWZMYSARMBPUTM-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=CC(F)=C2)SC2CCCCC=2C=1C(NC)=O

Computed Properties

• Exact Mass: 332.09947712g/mol
• Monoisotopic Mass: 332.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-(3-fluorobenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Introduction to 2-(3-Fluorobenzamido)-N-Methyl-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide (CAS No. 868965-30-4)

2-(3-Fluorobenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 868965-30-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom and a methyl group in its structure adds to its unique chemical properties and biological activities.

The fluorine atom in the fluorobenzamido moiety is particularly noteworthy due to its ability to modulate the compound's pharmacokinetic properties. Fluorine substitution can enhance the lipophilicity of a molecule, improve its metabolic stability, and alter its binding affinity to target proteins. These properties make 2-(3-fluorobenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide an attractive candidate for drug development.

The tetrahydrobenzothiophene scaffold is a key structural feature of this compound. Benzothiophenes are heterocyclic compounds that consist of a benzene ring fused with a thiophene ring. This scaffold has been extensively studied for its potential in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective activities. The tetrahydro form of the benzothiophene ring adds further complexity and stability to the molecule, which can be beneficial for optimizing its pharmacological profile.

Recent studies have explored the biological activities of 2-(3-fluorobenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in detail. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 2-(3-fluorobenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is in cancer therapy. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings highlight its potential as a novel anticancer agent.

In addition to its anti-inflammatory and anticancer properties, 2-(3-fluorobenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been investigated for its neuroprotective effects. Animal studies have shown that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to scavenge reactive oxygen species (ROS) and inhibit neuroinflammation.

The pharmacokinetic properties of 2-(3-fluorobenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have also been studied extensively. In vivo studies have demonstrated that it has good oral bioavailability and a favorable pharmacokinetic profile. The presence of the methyl group in the structure may contribute to its improved solubility and absorption in the gastrointestinal tract. Additionally, the compound has shown low toxicity in animal models, which is a crucial factor for its potential use as a therapeutic agent.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and optimize the therapeutic potential of 2-(3-fluorobenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. Ongoing clinical trials are evaluating its safety and efficacy in human subjects for various indications. These trials will provide valuable insights into its potential as a novel therapeutic agent.

In conclusion, 2-(3-fluorobenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 868965-30-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.